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Compound of Interest

Compound Name: Anti-inflammatory agent 51

Cat. No.: B10861671

Technical Support Center: Anti-inflammatory Agent
51

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding potential off-target effects of Anti-
inflammatory Agent 51. The following troubleshooting guides and FAQs are designed to
address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: We've observed a decrease in cell proliferation in our cancer cell line experiments, which is
unexpected for an anti-inflammatory agent. What could be the cause?

Al: This is a documented off-target effect. While Anti-inflammatory Agent 51 is a potent
inhibitor of its primary target, it has been shown to have inhibitory effects on other kinases,
some of which are involved in cell cycle progression and proliferation. Specifically, off-target
inhibition of Cyclin-Dependent Kinase 2 (CDK2) has been reported.

Quantitative Data: Kinase Inhibitory Profile of Agent 51
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Kinase Target IC50 (nM) Description
Potent and selective inhibition
Primary Target 5 of the intended inflammatory
kinase.
Moderate inhibition, potential
CDK2 250 cause of reduced cell
proliferation.
Weak inhibition, less likely to
MEK1 1,500 be a primary cause at lower
concentrations.
SRC >10,000 Negligible inhibition.

Signaling Pathway: Agent 51 Off-Target Effect on Cell Cycle
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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